Cas no 2171375-55-4 (6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid)

• Product Name: 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• CAS No: 2171375-55-4
• MF: C₃₄H₄₀N₂O₆
• MW: 572.691209793091
• CID: 6034468
• PubChem ID: 165963512
• Update Time: 2025-06-14

6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• 6-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid
• EN300-1546118
• 2171375-55-4

• Inchi： 1S/C34H40N2O6/c1-22(33(38)39)12-11-13-23(2)35-32(37)31(24(3)41-20-25-14-5-4-6-15-25)36-34(40)42-21-30-28-18-9-7-16-26(28)27-17-8-10-19-29(27)30/h4-10,14-19,22-24,30-31H,11-13,20-21H2,1-3H3,(H,35,37)(H,36,40)(H,38,39)/t22?,23?,24-,31+/m0/s1
• InChI Key： FASDFIHTXSEYBK-DPCOMJDUSA-N
• SMILES： O(C(N[C@@H](C(NC(C)CCCC(C(=O)O)C)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 572.28863700g/mol
• Monoisotopic Mass: 572.28863700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 114Ų

Additional information on 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid

Recent Advances in the Study of 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS: 2171375-55-4)

The compound 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS: 2171375-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyloxy moiety, is of particular interest due to its potential applications in peptide synthesis and drug development. Researchers have been investigating its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent studies have focused on the synthetic pathways and optimization strategies for producing 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid with high yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. The compound's stability under various physiological conditions has also been a key area of investigation, with findings suggesting its suitability for use in prolonged therapeutic applications.

In addition to its synthetic utility, the biological activity of 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid has been explored. Preliminary in vitro studies indicate that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Further research is underway to elucidate its mechanism of action and to assess its efficacy in animal models.

The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the compound's binding affinity and conformational stability, which are critical for its potential therapeutic applications.

Looking ahead, the continued exploration of 6-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid is expected to yield further advancements in drug design and development. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential to fully realize the compound's potential. As research progresses, this molecule may emerge as a key player in the next generation of bioactive compounds and therapeutic agents.